N-(6-((2-((3,5-dimethylphenyl)amino)-2-oxoethyl)thio)pyridazin-3-yl)cyclopropanecarboxamide
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Overview
Description
N-(6-((2-((3,5-dimethylphenyl)amino)-2-oxoethyl)thio)pyridazin-3-yl)cyclopropanecarboxamide is a useful research compound. Its molecular formula is C18H20N4O2S and its molecular weight is 356.44. The purity is usually 95%.
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Scientific Research Applications
- The synthesized derivatives based on this compound have shown a pronounced stimulating effect on plant growth . Researchers have explored its potential use in agriculture to enhance crop yield and improve plant health.
- Pyrazolylpyridazine derivatives, including this compound, exhibit anti-inflammatory activity . Understanding its mechanism of action and further optimizing its structure could lead to novel anti-inflammatory drugs.
- Some pyrazolylpyridazine derivatives exhibit hypotensive (blood pressure-lowering) effects . Investigating this compound’s impact on blood pressure regulation could be valuable for cardiovascular research.
- Pyrazole and pyridazine scaffolds have been used to synthesize insecticides, fungicides, and herbicides . Researchers could explore modifications of this compound for environmentally friendly pest control.
Plant Growth Stimulation
Anti-Inflammatory Properties
Hypotensive Effects
Pesticide Development
Mechanism of Action
Target of Action
It is known that similar compounds, such as pyrazolylpyridazine derivatives, have a wide spectrum of biological activity . They have been reported to have anti-inflammatory, antibacterial, antioxidant, and hypotensive activity .
Mode of Action
Similar compounds have been reported to interact with their targets, leading to various biological and pharmacological activities . The compound’s interaction with its targets could lead to changes at the molecular and cellular levels, affecting various biological processes.
Biochemical Pathways
Similar compounds have been reported to affect various biochemical pathways, leading to their broad spectrum of biological activity .
Result of Action
Similar compounds have been reported to have various biological effects, including anti-inflammatory, antibacterial, antioxidant, and hypotensive effects .
properties
IUPAC Name |
N-[6-[2-(3,5-dimethylanilino)-2-oxoethyl]sulfanylpyridazin-3-yl]cyclopropanecarboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N4O2S/c1-11-7-12(2)9-14(8-11)19-16(23)10-25-17-6-5-15(21-22-17)20-18(24)13-3-4-13/h5-9,13H,3-4,10H2,1-2H3,(H,19,23)(H,20,21,24) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DRIFTRCDJFJGND-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)NC(=O)CSC2=NN=C(C=C2)NC(=O)C3CC3)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N4O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.